Cas no 128009-34-7 (2-ethynyl-5-(trifluoromethyl)thiophene)

• Product Name: 2-ethynyl-5-(trifluoromethyl)thiophene
• CAS No: 128009-34-7
• MF: C₇H₃F₃S
• MW: 176.158931016922
• MDL: MFCD22200266
• CID: 2101762
• PubChem ID: 15687713
• Update Time: 2025-04-21

2-ethynyl-5-(trifluoromethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-5-(trifluoromethyl)thiophene
• 128009-34-7
• DTXSID001296557
• MFCD22200266
• SY320127
• Thiophene, 2-ethynyl-5-(trifluoromethyl)-
• EN300-1936117

• MDL： MFCD22200266
• Inchi： 1S/C7H3F3S/c1-2-5-3-4-6(11-5)7(8,9)10/h1,3-4H
• InChI Key： XZBLWVVVUBTLLB-UHFFFAOYSA-N
• SMILES： S1C(C#C)=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 175.99075576Da
• Monoisotopic Mass: 175.99075576Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 28.2Ų